Cas no 866787-37-3 (2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene)

• Product Name: 2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene
• CAS No: 866787-37-3
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• CID: 2809480
• PubChem ID: 53414280
• Update Time: 2025-05-23

2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-1-(BROMOMETHYL)-3-METHYL-5-NITROBENZENE
• 866787-37-3
• SCHEMBL5747544
• DTXSID00696826
• WARPFUUGUOQNNZ-UHFFFAOYSA-N
• A841784
• 2-bromanyl-1-(bromomethyl)-3-methyl-5-nitro-benzene
• 2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene

• Inchi： 1S/C8H7Br2NO2/c1-5-2-7(11(12)13)3-6(4-9)8(5)10/h2-3H,4H2,1H3
• InChI Key： WARPFUUGUOQNNZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1CBr)[N+](=O)[O-]

Computed Properties

• Exact Mass: 308.88230Da
• Monoisotopic Mass: 306.88435Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene

2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene: A Comprehensive Overview

2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene, also known by its CAS number CAS No. 866787-37-3, is a complex organic compound with a unique structure that makes it a subject of interest in various fields of chemistry. This compound is characterized by its benzene ring, which is substituted with a bromine atom at the 2-position, a bromomethyl group at the 1-position, a methyl group at the 3-position, and a nitro group at the 5-position. The combination of these substituents imparts distinctive chemical properties to the molecule, making it valuable for research and industrial applications.

The synthesis of 2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene involves multi-step organic reactions, often utilizing bromination and nitration techniques. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for preparing such substituted aromatic compounds. For instance, researchers have explored the use of transition metal catalysts to improve reaction yields and minimize by-products. These developments are particularly relevant in the context of drug discovery and materials science, where precise control over molecular structure is crucial.

The chemical properties of CAS No. 866787-37-3 are heavily influenced by its substituents. The nitro group at the 5-position is an electron-withdrawing group, which activates the benzene ring towards electrophilic substitution reactions. Conversely, the bromine atoms and methyl group exert both electron-withdrawing and electron-donating effects, depending on their positions relative to other substituents. This interplay of electronic effects makes the compound versatile in its reactivity, enabling it to participate in a wide range of chemical transformations.

In terms of applications, 2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene has found utility in several areas. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The presence of multiple functional groups allows for further modification, enabling researchers to explore diverse pharmacological profiles.

Beyond medicine, this compound also plays a role in materials science. Its aromatic structure and substituent arrangement make it suitable for use in polymer synthesis or as a precursor for advanced materials with tailored electronic properties. Recent studies have highlighted its potential as a building block for constructing conjugated systems, which are essential in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of CAS No. 866787-37-3 is another area of interest. Researchers have examined its degradation pathways under various conditions, including photolysis and biodegradation. Understanding how this compound interacts with environmental systems is critical for assessing its safety and sustainability in industrial processes. Preliminary findings suggest that it undergoes slow degradation under natural conditions, emphasizing the need for controlled disposal methods.

In conclusion, 2-Bromo-1-(bromomethyl)-3-methyl-5-nitrobenzene (CAS No. 866787-37-3) is a multifaceted organic compound with significant implications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in synthetic chemistry, pharmaceutical research, materials science, and environmental studies. As research continues to uncover new applications and insights into its properties, this compound will likely remain a focal point for scientific innovation.